Cas no 1609403-04-4 (N-isopropyl-N-methyl-1,2-ethanediamine dihydrochloride)

• Product Name: N-isopropyl-N-methyl-1,2-ethanediamine dihydrochloride
• CAS No: 1609403-04-4
• MF: C₆H₁₈Cl₂N₂
• MW: 189.126519680023
• MDL: MFCD26959363
• CID: 4608492
• Update Time: 2025-06-28

N-isopropyl-N-methyl-1,2-ethanediamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-isopropyl-N-methyl-1,2-ethanediamine dihydrochloride

• MDL： MFCD26959363
• Inchi： 1S/C6H16N2.2ClH/c1-6(2)8(3)5-4-7;;/h6H,4-5,7H2,1-3H3;2*1H
• InChI Key： MJGDXXMFZSWYSE-UHFFFAOYSA-N
• SMILES： C(N(C(C)C)C)CN.[H]Cl.[H]Cl

Additional information on N-isopropyl-N-methyl-1,2-ethanediamine dihydrochloride

Comprehensive Overview of N-isopropyl-N-methyl-1,2-ethanediamine dihydrochloride (CAS No. 1609403-04-4)

N-isopropyl-N-methyl-1,2-ethanediamine dihydrochloride (CAS No. 1609403-04-4) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring both isopropyl and methyl functional groups, makes it a versatile intermediate for synthesizing complex molecules. This compound has garnered significant attention due to its potential applications in drug discovery, particularly in the design of enzyme inhibitors and receptor modulators. Researchers are increasingly exploring its role in bioactive molecule synthesis, aligning with the growing demand for novel therapeutic agents.

The dihydrochloride salt form of this compound enhances its solubility and stability, making it preferable for laboratory and industrial applications. Recent studies highlight its utility in peptide coupling reactions and ligand preparation, addressing key challenges in medicinal chemistry. As the pharmaceutical industry shifts toward targeted drug delivery systems, N-isopropyl-N-methyl-1,2-ethanediamine dihydrochloride is being investigated for its ability to improve drug bioavailability and cellular uptake. These properties align with current trends in precision medicine and personalized therapeutics, topics frequently searched by professionals in the field.

From a synthetic perspective, this compound serves as a critical building block for heterocyclic compounds, which are foundational in developing antiviral and anticancer agents. Its ethylene diamine backbone allows for facile modification, enabling researchers to tailor its properties for specific applications. The compound's relevance extends to catalysis and polymer chemistry, where it acts as a precursor for chelating agents and cross-linking reagents. Such versatility has positioned it as a subject of interest in green chemistry initiatives, which prioritize sustainable and efficient synthetic routes.

In agrochemical research, N-isopropyl-N-methyl-1,2-ethanediamine dihydrochloride is explored for its potential in formulating crop protection agents. Its structural motifs are compatible with pesticide design, particularly in enhancing the efficacy of systemic herbicides. This aligns with global efforts to address food security challenges through innovative agricultural chemicals. Additionally, its role in soil remediation and nutrient delivery systems is under investigation, reflecting broader environmental concerns.

Quality control and analytical methods for this compound are rigorously developed to meet pharmaceutical-grade standards. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry ensure its purity and consistency, critical for reproducible research outcomes. The compound's CAS No. 1609403-04-4 serves as a unique identifier in regulatory and commercial databases, facilitating seamless integration into global supply chains. As demand grows for high-purity intermediates, suppliers are optimizing production processes to scale up availability while maintaining cost-effectiveness.

In conclusion, N-isopropyl-N-methyl-1,2-ethanediamine dihydrochloride exemplifies the intersection of chemical innovation and applied science. Its multifaceted applications resonate with contemporary research priorities, from drug development to sustainable agriculture. By leveraging its structural adaptability and functional diversity, scientists continue to unlock new possibilities in molecular design and material engineering. This compound remains a cornerstone in advancing both academic and industrial endeavors, driven by the relentless pursuit of scientific excellence.